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Compound of Interest

Compound Name: C25-140

Cat. No.: B15611908 Get Quote

Technical Support Center: C25-140
This guide provides researchers, scientists, and drug development professionals with essential

information on the stability and proper storage of C25-140 to ensure experimental success.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid C25-140?

For long-term storage, solid C25-140 should be stored at -20°C.[1][2] Under these conditions,

the compound is stable for at least three to four years.[1][2]

Q2: How should I store C25-140 once it is dissolved in a solvent?

Stock solutions of C25-140 should be aliquoted to avoid repeated freeze-thaw cycles.[2] For

long-term stability, it is recommended to store these aliquots at -80°C, where they can be stable

for up to one year.[2] For shorter periods, storage at -20°C is possible, but stability is reduced

to approximately one month.[2]

Q3: In which solvents is C25-140 soluble?

C25-140 is soluble in several organic solvents, including Dimethyl Sulfoxide (DMSO), ethanol,

and methanol.[1] Solubility in DMSO has been reported to be as high as 92 mg/mL (201.06

mM) and up to 50 mM, while in ethanol, it is soluble up to 10 mM.[2] It is advisable to use fresh,

high-purity solvents to avoid degradation.
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Q4: Can I store C25-140 at room temperature?

No, long-term storage at room temperature is not recommended. While the compound may be

shipped at room temperature in the continental US, it should be stored at -20°C upon receipt to

ensure its stability.[1]

Q5: I left my C25-140 solution at room temperature for a few hours. Is it still usable?

While short-term exposure to room temperature may not significantly degrade the compound, it

is best to minimize such occurrences. The stability of C25-140 in solution at room temperature

is not well-documented. For critical experiments, it is recommended to use a freshly thawed

aliquot or prepare a new solution.

Q6: Are there any known incompatibilities for C25-140?

Specific chemical incompatibilities are not extensively documented in the available literature.

However, as a general precaution, avoid strong acids, bases, and oxidizing agents. It is also

important to use high-purity solvents, as impurities can affect the stability of the compound. For

instance, moisture-absorbing DMSO can reduce solubility.[2]

Stability and Storage Data
Parameter Condition

Recommended
Storage

Stability

Form Solid (Powder) -20°C ≥ 3-4 years[1][2]

Form
In Solvent (Stock

Solution)
-80°C Up to 1 year[2]

Form
In Solvent (Stock

Solution)
-20°C Up to 1 month[2]

Experimental Protocols
Protocol for Preparation of C25-140 Stock Solution

To prepare a stock solution, the following steps should be followed:
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Allow the vial of solid C25-140 to equilibrate to room temperature before opening to prevent

moisture condensation.

Add the appropriate volume of a suitable solvent (e.g., DMSO, ethanol) to the vial to achieve

the desired concentration. For example, to prepare a 10 mM stock solution in DMSO, add

the calculated volume of DMSO based on the molecular weight of C25-140 (457.57 g/mol ).

Vortex the solution until the compound is completely dissolved. Gentle warming may be

applied if necessary, but avoid excessive heat.

Aliquot the stock solution into smaller, single-use volumes in appropriate storage vials.

Store the aliquots at -80°C for long-term use.

Troubleshooting and Logical Workflows
If you are encountering unexpected or inconsistent results in your experiments with C25-140,

the following workflow can help you troubleshoot potential issues related to the compound's

stability.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15611908?utm_src=pdf-body
https://www.benchchem.com/product/b15611908?utm_src=pdf-body
https://www.benchchem.com/product/b15611908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Unexpected Experimental Results

1. Verify C25-140 Storage Conditions
(Solid: -20°C, Solution: -80°C)

Storage Conditions Correct?

Action: Discard old stock.
Procure new C25-140 and store correctly.

No

2. Review Solution Handling
(Fresh solvent? Aliquoted? Freeze-thaw cycles?)

Yes

Handling Protocol Correct?

Action: Prepare fresh solution from solid stock.
Follow proper handling procedures.

No

3. Examine Experimental Protocol
(Correct concentration? Incubation time/temp?)

Yes

Experimental Protocol Validated?

Action: Optimize experimental parameters.
Consult relevant literature.

No

4. Consider Other Experimental Variables
(Cell line passage, reagent quality, etc.)

Yes

Conclusion: Issue likely not due to C25-140 instability.

Click to download full resolution via product page

Caption: Troubleshooting workflow for C25-140 stability issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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